Cas no 33632-03-0 (3-cyclohexyloxy-3-phenyl-2-benzofuran-1-one)

• Product name: 3-cyclohexyloxy-3-phenyl-2-benzofuran-1-one
• CAS No: 33632-03-0
• MF: C₂₀H₂₀O₃
• MW: 308.371006011963
• CID: 1459070
• PubChem ID: 246638

3-cyclohexyloxy-3-phenyl-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyloxy-3-phenyl-2-benzofuran-1-one
• AC1Q6MIW
• 3-(cyclohexyloxy)-3-phenyl-2-benzofuran-1(3H)-one
• ChemDiv1_025771
• ST4046342
• NSC59951
• CBMicro_020361
• 3-cyclohexyloxy-3-phenyl-phthalide
• AC1L6IIN
• 1(3h)-isobenzofuranone, 3-(cyclohexyloxy)-3-phenyl-
• Oprea1_627462
• AC1Q6MIW; 3-(cyclohexyloxy)-3-phenyl-2-benzofuran-1(3H)-one; ChemDiv1_025771; ST4046342; NSC59951; CBMicro_020361; 3-cyclohexyloxy-3-phenyl-phthalide; AC1L6IIN; 1(3h)-isobenzofuranone, 3-(cyclohexyloxy)-3-phenyl-; Oprea1_627462;
• CHEMBL1340104
• CCG-8079
• SR-01000524332
• SR-01000524332-1
• HMS660D09
• AKOS001746198
• BIM-0020192.P001
• HMS2433H17
• DTXSID30289245
• MLS000575615
• 33632-03-0
• NSC-59951
• STK723468
• AKOS022016511
• SMR000185755
• 3-(CYCLOHEXYLOXY)-3-PHENYL-1,3-DIHYDRO-2-BENZOFURAN-1-ONE

• Inchi： InChI=1S/C20H20O3/c21-19-17-13-7-8-14-18(17)20(23-19,15-9-3-1-4-10-15)22-16-11-5-2-6-12-16/h1,3-4,7-10,13-14,16H,2,5-6,11-12H2
• InChI Key： MXPZQOASVNHSMY-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)OC2(C3=CC=CC=C3C(=O)O2)C4=CC=CC=C4

Computed Properties

• Exact Mass: 308.1413
• Monoisotopic Mass: 308.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 35.53
• LogP: 4.40740